Cas no 31338-32-6 (1-(3,4-difluorophenyl)propan-2-amine)

• Product Name: 1-(3,4-difluorophenyl)propan-2-amine
• CAS No: 31338-32-6
• MF: C₉H₁₁F₂N
• MW: 171.18714928627
• CID: 1110689
• PubChem ID: 11182888
• Update Time: 2023-10-31

1-(3,4-difluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-difluorophenyl)propan-2-amine
• 1-(3,4-difluorophenyl)-2-aminopropane
• AC-17698
• AG-F-04264
• CTK4G6883
• SureCN1179502
• N11068
• GJEXOPSQWJWJRQ-UHFFFAOYSA-N
• AKOS000159295
• 31338-32-6
• DTXSID80457891
• AKOS022488554
• SCHEMBL1179502

• Inchi： 1S/C9H11F2N/c1-6(12)4-7-2-3-8(10)9(11)5-7/h2-3,5-6H,4,12H2,1H3
• InChI Key： GJEXOPSQWJWJRQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC(C)N)F

Computed Properties

• Exact Mass: 171.08595568g/mol
• Monoisotopic Mass: 171.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų